2-((3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(indolin-1-yl)ethanone
Description
2-((3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(indolin-1-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential therapeutic applications, particularly in the treatment of various diseases.
Scientific Research Applications
Synthesis Techniques
A study by Tahtaci and Aydin (2019) highlights a synthesis approach for aliphatic 1,3,4-thiadiazol-2(3H)-one derivatives, emphasizing the mechanism involving internal nucleophilic substitution followed by an SN2-type reaction. This method underscores the complexity and versatility of synthesizing thiadiazole derivatives, which could be applicable to the compound (Tahtaci & Aydin, 2019).
Antimicrobial and Antifungal Applications
Research into novel 1H-indole derivatives, including structures similar to the query compound, demonstrates significant antimicrobial and antifungal activities. These compounds, obtained through various synthetic routes, were tested against common pathogens and showed promising results, suggesting potential applications in combating infectious diseases (Letters in Applied NanoBioScience, 2020).
Anti-inflammatory Properties
A series of compounds related to the query chemical structure have been synthesized and evaluated for their anti-inflammatory activity. Among these, certain derivatives exhibited moderate to good activity in preclinical models, indicating the therapeutic potential of thiadiazole and indole-based compounds in inflammation-related disorders (Singh, Bhati, & Kumar, 2008).
Antituberculosis and Cytotoxicity Studies
3-Heteroarylthioquinoline derivatives, which share structural motifs with the queried compound, have been synthesized and evaluated for their in vitro activity against Mycobacterium tuberculosis. Notably, some of these compounds displayed potent activity against tuberculosis while exhibiting minimal cytotoxic effects, highlighting their potential as therapeutic agents (Chitra et al., 2011).
Antiviral Activity
The synthesis of sulfonamide derivatives based on a 5-(4-chlorophenyl)-1,3,4-thiadiazole framework has been reported, with some showing efficacy against the tobacco mosaic virus. This suggests the potential of similar structures for antiviral applications, offering insights into the design of new antiviral agents (Chen et al., 2010).
properties
IUPAC Name |
2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-(2,3-dihydroindol-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3OS2/c19-14-7-3-2-6-13(14)17-20-18(25-21-17)24-11-16(23)22-10-9-12-5-1-4-8-15(12)22/h1-8H,9-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMAKOVLAXIRLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CSC3=NC(=NS3)C4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(indolin-1-yl)ethanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-[2-[1-[2-(naphthalene-2-carbonylamino)ethyl]indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2814201.png)
![ethyl 2-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoacetate](/img/structure/B2814204.png)
![4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methoxybenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione](/img/structure/B2814205.png)
![N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide](/img/structure/B2814211.png)
![N-(4-ethylphenyl)-2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2814221.png)
